N-(6-methyl-1,3-benzothiazol-2-yl)-2-(9H-purin-6-ylsulfanyl)acetamide

• Molecular Formula: C15H12N6OS2
• Molecular Weight: 356.4 g/mol
• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)-2-(7H-purin-6-ylsulfanyl)acetamide
• InChI: InChI=1S/C15H12N6OS2/c1-8-2-3-9-10(4-8)24-15(20-9)21-11(22)5-23-14-12-13(17-6-16-12)18-7-19-14/h2-4,6-7H,5H2,1H3,(H,20,21,22)(H,16,17,18,19)
• InChI Key: RQMBBAWICRFFAC-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NC=NC4=C3NC=N4

Description

N-(6-methyl-1,3-benzothiazol-2-yl)-2-(9H-purin-6-ylsulfanyl)acetamide, also known as MPA, is a chemical compound that has been widely studied for its potential use in scientific research. MPA has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of much research.

Mechanism of Action

The mechanism of action of N-(6-methyl-1,3-benzothiazol-2-yl)-2-(9H-purin-6-ylsulfanyl)acetamide involves its ability to bind to and inhibit the activity of certain enzymes, including protein kinase C and tyrosine kinases. This inhibition can lead to a variety of biochemical and physiological effects, including changes in cellular signaling pathways and the regulation of gene expression.
Biochemical and Physiological Effects:
N-(6-methyl-1,3-benzothiazol-2-yl)-2-(9H-purin-6-ylsulfanyl)acetamide has been shown to have a variety of biochemical and physiological effects, including changes in cellular signaling pathways, the regulation of gene expression, and the inhibition of enzyme activity. These effects can have a wide range of implications for scientific research, including the study of disease mechanisms and the development of new therapeutic approaches.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(6-methyl-1,3-benzothiazol-2-yl)-2-(9H-purin-6-ylsulfanyl)acetamide in lab experiments is its ability to inhibit the activity of certain enzymes, which can be useful for studying cellular signaling pathways and protein-protein interactions. However, N-(6-methyl-1,3-benzothiazol-2-yl)-2-(9H-purin-6-ylsulfanyl)acetamide also has certain limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are many potential future directions for research involving N-(6-methyl-1,3-benzothiazol-2-yl)-2-(9H-purin-6-ylsulfanyl)acetamide, including the development of new therapeutic approaches for the treatment of diseases such as cancer and diabetes, as well as the study of cellular signaling pathways and protein-protein interactions. Other potential directions for research include the development of new synthesis methods for N-(6-methyl-1,3-benzothiazol-2-yl)-2-(9H-purin-6-ylsulfanyl)acetamide and the study of its potential toxicity and safety in various applications.

Synthesis Methods

N-(6-methyl-1,3-benzothiazol-2-yl)-2-(9H-purin-6-ylsulfanyl)acetamide can be synthesized using a variety of methods, including the reaction of 6-methyl-2-aminobenzothiazole with 6-chloropurine-9-thiol in the presence of a base. Other methods involve the use of different starting materials and reagents, but all involve the formation of the N-(6-methyl-1,3-benzothiazol-2-yl)-2-(9H-purin-6-ylsulfanyl)acetamide molecule through a series of chemical reactions.

Scientific Research Applications

N-(6-methyl-1,3-benzothiazol-2-yl)-2-(9H-purin-6-ylsulfanyl)acetamide has been used in a variety of scientific research applications, including studies of cellular signaling pathways, protein-protein interactions, and enzyme activity. N-(6-methyl-1,3-benzothiazol-2-yl)-2-(9H-purin-6-ylsulfanyl)acetamide has been shown to inhibit the activity of certain enzymes, including protein kinase C and tyrosine kinases, which are involved in cell signaling and regulation.